Cas no 19821-21-7 (Ethyl 2-cyanomethylbenzoate)

Ethyl 2-cyanomethylbenzoate is a versatile organic compound with the molecular formula C11H11NO2. It features a benzoate ester core substituted with a cyanomethyl group at the 2-position, making it a valuable intermediate in organic synthesis. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and fine chemicals due to its reactive nitrile and ester functionalities. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Ethyl 2-cyanomethylbenzoate is also employed in heterocyclic chemistry for constructing complex molecular frameworks. High purity and consistent quality ensure reliable performance in research and industrial applications.
Ethyl 2-cyanomethylbenzoate structure
Ethyl 2-cyanomethylbenzoate structure
Product Name:Ethyl 2-cyanomethylbenzoate
CAS No:19821-21-7
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD00062509
CID:1108566
PubChem ID:12437730
Update Time:2025-10-19

Ethyl 2-cyanomethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyanomethylbenzoate
    • (2-carbethoxyphenyl)acetonitrile
    • 2-(cyanomethyl)ethylbenzoate
    • 2-Cyanmethyl-benzoesaeure-aethylester
    • 2-cyanomethyl-benzoic acid ethyl ester
    • 2-Cyanomethylbenzoic acid ethyl ester
    • ACT00671
    • AG-C-21542
    • CTK6F6733
    • Cyanomethyl-2 benzoate d'ethyle
    • 2-Cyanomethyl Benzoic Acid Ethyl Ester(WX618378)
    • 19821-21-7
    • IASCYHRLSNAZIU-UHFFFAOYSA-N
    • AM806116
    • 2-Cyanomethyl benzoic acid ethyl ester
    • Ethyl2-(cyanomethyl)benzoate
    • DTXSID00498261
    • AKOS006241262
    • MFCD00062509
    • Benzoic acid, 2-(cyanomethyl)-, ethyl ester
    • AS-65861
    • SCHEMBL11247916
    • A856762
    • SY108285
    • CS-0037673
    • 2-cyanomethyl benzoic acid ethyl ester;ethyl 2-(cyanomethyl)benzoate;
    • Ethyl 2-(cyanomethyl)benzoate
    • MDL: MFCD00062509
    • Inchi: 1S/C11H11NO2/c1-2-14-11(13)10-6-4-3-5-9(10)7-8-12/h3-6H,2,7H2,1H3
    • InChI Key: IASCYHRLSNAZIU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=CC=1CC#N)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.112±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 27-29 ºC
  • Solubility: Slightly soluble (1 g/l) (25 º C),
  • PSA: 50.09

Ethyl 2-cyanomethylbenzoate Pricemore >>

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